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Compound of Interest

Compound Name:
N-[(3-

Methoxyphenyl)methyl]adenosine

Cat. No.: B12400959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-[(3-Methoxyphenyl)methyl]adenosine is a synthetic analog of adenosine, a purine

nucleoside that plays a critical role in various physiological processes through its interaction

with adenosine receptors (A1, A2A, A2B, and A3). As an adenosine analog, N-[(3-
Methoxyphenyl)methyl]adenosine is a valuable tool in pharmacological research and drug

development, particularly in studies involving the modulation of adenosine receptor signaling

pathways. Accurate and consistent preparation of stock solutions is paramount for obtaining

reliable and reproducible experimental results.

These application notes provide detailed protocols for the preparation, storage, and handling of

N-[(3-Methoxyphenyl)methyl]adenosine stock solutions to ensure their stability and efficacy

in various research applications.

Compound Information
A clear understanding of the physicochemical properties of N-[(3-
Methoxyphenyl)methyl]adenosine is essential for its proper handling and use.
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Property Value

Molecular Formula C₁₈H₂₁N₅O₅

Molecular Weight 387.39 g/mol

CAS Number 101565-95-1

Appearance White to off-white solid

Purity ≥98% (typically confirmed by HPLC)

Solubility and Recommended Solvents
The choice of solvent is critical for dissolving N-[(3-Methoxyphenyl)methyl]adenosine and

maintaining its stability. Based on available data, the following solvents are recommended.

Solvent Solubility Remarks

Dimethyl Sulfoxide (DMSO) Soluble

The preferred solvent for

preparing high-concentration

stock solutions.

Methanol Slightly soluble
May require sonication to fully

dissolve.

Ethanol
Information not readily

available

It is advisable to test solubility

with a small amount before

preparing a stock solution.

Aqueous Buffers (e.g., PBS)
Information not readily

available

Generally, adenosine analogs

have limited solubility in

aqueous solutions. It is

recommended to first dissolve

in an organic solvent like

DMSO and then dilute with the

aqueous buffer.
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Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of N-[(3-
Methoxyphenyl)methyl]adenosine in DMSO.

Materials:

N-[(3-Methoxyphenyl)methyl]adenosine (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Procedure:

Equilibration: Allow the vial of N-[(3-Methoxyphenyl)methyl]adenosine powder to

equilibrate to room temperature for at least 15-20 minutes before opening to prevent

condensation of moisture.

Weighing: Accurately weigh a precise amount of the compound. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 3.874 mg of N-[(3-
Methoxyphenyl)methyl]adenosine (Molecular Weight = 387.39 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed

compound. For 3.874 mg, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (37°C) for a short period can aid dissolution if necessary.

Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected vials to minimize freeze-thaw cycles.
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Working solutions are typically prepared by diluting the high-concentration stock solution in a

suitable cell culture medium or experimental buffer.

Important Considerations:

The final concentration of the organic solvent (e.g., DMSO) in the working solution should be

kept to a minimum (typically <0.1% v/v) to avoid solvent-induced cellular toxicity or off-target

effects.

Always prepare fresh working solutions from the stock solution for each experiment.

Example: Preparation of a 10 µM Working Solution in Cell Culture Medium

From the 10 mM stock solution, perform a 1:1000 dilution.

For example, add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed cell culture

medium.

Mix gently by pipetting or inverting the tube.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of N-[(3-
Methoxyphenyl)methyl]adenosine.

Form Storage Temperature Stability

Solid Powder -20°C Up to 3 years

Stock Solution in DMSO -20°C Up to 1 month

Stock Solution in DMSO -80°C Up to 6 months

Storage Recommendations:

Store the solid compound and stock solutions protected from light.

Avoid repeated freeze-thaw cycles of the stock solution.
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Putative Signaling Pathway
N-[(3-Methoxyphenyl)methyl]adenosine, as an adenosine analog, is likely to exert its effects

by modulating adenosine receptors. The A2A receptor signaling pathway is a common target

for such compounds.
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Caption: Adenosine A2A Receptor Signaling Pathway.

Experimental Workflow
The following diagram illustrates the general workflow from receiving the solid compound to its

application in a cell-based assay.
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Caption: Workflow for Stock Solution Preparation.
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Disclaimer: This document is intended for research use only. N-[(3-
Methoxyphenyl)methyl]adenosine should be handled by trained professionals in a laboratory

setting. Always refer to the specific product information sheet and safety data sheet (SDS)

provided by the supplier for the most accurate and up-to-date information.

To cite this document: BenchChem. [Application Notes and Protocols for N-[(3-
Methoxyphenyl)methyl]adenosine Stock Solutions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12400959#preparation-of-n-3-
methoxyphenyl-methyl-adenosine-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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